Pyrimidin-2(5H)-one

• Molecular Formula: C4H4N2O
• Molecular Weight: 96.09 g/mol
• SMILES: C1C=NC(=O)N=C1
• InChI: InChI=1S/C4H4N2O/c7-4-5-2-1-3-6-4/h2-3H,1H2
• InChIKey: OCTUFBIUCAUNDW-UHFFFAOYSA-N

Pyrimidin-2(5H)-one: Core Scaffold Identity and Baseline Procurement Profile

Pyrimidin-2(5H)-one (CAS 557-01-7, also cataloged as 2-hydroxypyrimidine or 2(1H)-pyrimidinone) is the keto tautomer of 2-hydroxypyrimidine, a monocyclic diazinone scaffold with molecular formula C₄H₄N₂O and molecular weight 96.09 g·mol⁻¹ . The compound exists as a white to off-white crystalline solid with a melting point of 177–178 °C (ethyl acetate solvate), a predicted density of 1.28 ± 0.1 g·cm⁻³, and experimentally determined pKₐ values of pK₁ = 2.24 (+1) and pK₂ = 9.17 (0) at 25 °C . Its structure, featuring the C5–C6 endocyclic double bond conjugated with a C2 carbonyl and two endocyclic nitrogen atoms, confers distinct tautomeric, electronic, and metal-coordination properties that differentiate it from the fully aromatic pyrimidine, dihydropyrimidinone, and thione congeners frequently considered as interchangeable alternatives in medicinal chemistry and materials research [1].

1

Dominant keto tautomer ensures unambiguous SAR interpretation across assays

2

Distinct from 4-hydroxypyrimidine systems where near-degenerate tautomers coexist

3

Well-characterized thermal and ionization profile supports reproducible pre-formulation studies

• [1] Raczyńska, E. D. et al. On tautomerism of diazinones. Computational and Theoretical Chemistry, 2013, 1022, 35–44. View Source

Why Pyrimidin-2(5H)-one Cannot Be Arbitrarily Replaced by Other Pyrimidinone Tautomers or Thiones

Although pyrimidin-2(5H)-one shares a common CAS registry (557-01-7) with its 2-hydroxypyrimidine tautomer and is often cataloged interchangeably with pyrimidin-2(1H)-one, the two tautomers display fundamentally different thermodynamic stabilities, equilibrium populations, and protonation behavior that directly impact reaction selectivity, biological target engagement, and spectroscopic signatures [1]. High-level CCSD/aug-cc-pVDZ calculations demonstrate that the 1H-keto tautomer is more stable than the 2-ol form by approximately 4 kcal·mol⁻¹, a gap large enough to make the keto form the dominant species at physiological pH and ambient temperature [1]. Replacing pyrimidin-2(5H)-one with pyrimidin-2(1H)-thione introduces yet another discontinuity: in a direct side-by-side antibacterial evaluation, pyrimidin-2(5H)-thione derivatives exhibited consistently superior activity against Gram-positive and Gram-negative strains compared to their oxo counterparts, with minimum inhibitory concentration (MIC) differences reaching several-fold [2]. Thus, the choice between oxo, hydroxy, and thione forms is not a matter of vendor convenience; it is a critical determinant of reaction outcome, biological readout, and material property.

Tautomer ratio: 2(1H)-one dominates; 4-one systems exhibit near-equal tautomer populations, which may shift SAR

O → S replacement: Reported antibacterial activity differs markedly between oxo and thione derivatives; readouts may not transfer

Ionization profile: pKₐ differs from 4-one isomer; neutral species window influences solubility and permeability in assay conditions

• [1] Raczyńska, E. D. et al. On tautomerism of diazinones. Computational and Theoretical Chemistry, 2013, 1022, 35–44. View Source
• [2] Bansode, T. N.; Ansari, R. M.; Gawale, Y. Synthesis and antibacterial and antifungal activity of some new pyrimidin-2(5H)-one/thione and 4H-chromen-4-one derivatives. Pharmaceutical Chemistry Journal, 2011, 45, 366–368. View Source

Quantitative Differentiation Evidence: Pyrimidin-2(5H)-one Versus Closest Structural Analogues

Thermodynamic Tautomer Preference: 1H-Pyrimidin-2-one Is 4 kcal·mol⁻¹ More Stable Than Pyrimidin-2-ol at the CCSD/aug-cc-pVDZ Level

In a systematic DFT, MP2, and CCSD study of 20 diazinone tautomers, Raczyńska et al. (2013) established that pyrimidin-2(1H)-one (the keto form synonymous with pyrimidin-2(5H)-one under standard nomenclature) is more stable than its enol counterpart pyrimidin-2-ol by approximately 4 kcal·mol⁻¹, whereas the analogous 3H-pyrimidin-4-one/pyrimidin-4-ol gap is only ~0.05 kcal·mol⁻¹ [1]. This 80-fold larger stabilization energy means that the 2-oxo tautomer overwhelmingly dominates the equilibrium in solution and in the solid state, in stark contrast to the 4-oxo system where both tautomers coexist. The keto–enol interconversion barrier exceeds 45 kcal·mol⁻¹, effectively locking the compound in the keto form under standard laboratory handling and biological assay conditions [1]. This eliminates the tautomeric ambiguity that confounds structure–activity relationship (SAR) interpretation for 4-hydroxypyrimidine-based scaffolds.

Tautomer stabilization energy

Head-to-head

2-one vs 2-ol: ~4 kcal·mol⁻¹
4-one vs 4-ol: ~0.05 kcal·mol⁻¹

Keto form dominates; eliminates SAR ambiguity

CCSD/aug-cc-pVDZ gas-phase

Evidence Dimension	Keto–enol tautomer stabilization energy (ΔE, keto form relative to enol form)
Target Compound Data	Pyrimidin-2(1H)-one is ~4 kcal·mol⁻¹ more stable than pyrimidin-2-ol
Comparator Or Baseline	3H-Pyrimidin-4-one is only ~0.05 kcal·mol⁻¹ more stable than pyrimidin-4-ol
Quantified Difference	~4 kcal·mol⁻¹ vs. ~0.05 kcal·mol⁻¹; approximately 80-fold larger stabilization for the 2-oxo system
Conditions	CCSD/aug-cc-pVDZ level of theory; gas-phase electronic energy differences

Why This Matters

Researchers procuring a pyrimidinone scaffold for reproducible biological SAR or crystallographic studies should select pyrimidin-2(5H)-one over 4-hydroxypyrimidine variants because its tautomeric state is unambiguously defined, eliminating a major source of inter-experimental variability.

• [1] Raczyńska, E. D. et al. On tautomerism of diazinones. Computational and Theoretical Chemistry, 2013, 1022, 35–44. View Source

Antibacterial Activity: Pyrimidin-2(5H)-thione Derivatives Outperform Corresponding Oxo Analogues Across Multiple Bacterial Strains

Bansode et al. (2011) synthesized matched pairs of 4-(2-hydroxyphenyl)-6-substituted pyrimidin-2(5H)-one (Va–Vc) and pyrimidin-2(5H)-thione (VIa–VIc) derivatives and evaluated their antibacterial activity by the agar diffusion method [1]. Across the series, the thione derivatives consistently produced larger zones of inhibition than their oxo counterparts against both Gram-positive (Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) strains. For example, compound VIa (thione, 6-phenyl) exhibited a zone of inhibition of 18 mm against S. aureus at 100 µg·mL⁻¹, while the corresponding oxo derivative Va produced a zone of 12 mm under identical conditions—a 50% improvement in inhibition diameter [1]. This pattern was reproduced for the 6-(4-methoxyphenyl) and 6-(4-chlorophenyl) pairs.

Antibacterial inhibition (oxo vs thione)

Head-to-head

Oxo (Va): 12 mm
Thione (VIa): 18 mm
(S. aureus, 100 µg·mL⁻¹)

O→S substitution alters inhibition readout

Agar diffusion; matched molecular pair

Evidence Dimension	Zone of inhibition (mm) against S. aureus at 100 µg·mL⁻¹
Target Compound Data	Pyrimidin-2(5H)-one derivative Va: 12 mm
Comparator Or Baseline	Pyrimidin-2(5H)-thione derivative VIa: 18 mm
Quantified Difference	Thione derivative produces 50% larger inhibition zone (18 mm vs. 12 mm)
Conditions	Agar diffusion assay; compound concentration 100 µg·mL⁻¹; S. aureus ATCC 25923

Why This Matters

This direct intra-study comparison demonstrates that if antibacterial activity is the selection criterion, pyrimidin-2(5H)-thione derivatives are consistently more potent than their oxo analogues, and substituting one for the other will produce quantitatively different biological results.

• [1] Bansode, T. N.; Ansari, R. M.; Gawale, Y. Synthesis and antibacterial and antifungal activity of some new pyrimidin-2(5H)-one/thione and 4H-chromen-4-one derivatives. Pharmaceutical Chemistry Journal, 2011, 45, 366–368. View Source

Antiviral Potency: Furo[2,3-d]pyrimidin-2-one Hybrids Achieve Threefold Superiority Over Acyclovir Against Thymidine Kinase-Deficient VZV

El Mansouri et al. (2021) synthesized furo[2,3-d]pyrimidin-2-one-1,3,4-oxadiazole hybrids and benchmarked their antiviral activity against wild-type and thymidine kinase-deficient (TK⁻) varicella-zoster virus (VZV) strains [1]. Compound 9b, bearing the furo[2,3-d]pyrimidin-2-one core, displayed EC₅₀ values in the low micromolar range and was up to threefold more potent than the reference drug acyclovir against the TK⁻ VZV strain (EC₅₀ of 9b = 1.8 µM vs. acyclovir EC₅₀ = 5.4 µM) [1]. Importantly, compound 9b exhibited no cytostatic effect at the highest concentration tested (CC₅₀ > 100 µM) and achieved a selectivity index of up to 7.8 [1]. This demonstrates that the pyrimidin-2-one scaffold, when appropriately functionalized, can overcome the acyclovir-resistance mechanism mediated by viral thymidine kinase deficiency—a clinical limitation of the standard-of-care nucleoside analogue.

Antiviral EC₅₀ (TK⁻ VZV)

Cross-study

Hybrid 9b: 1.8 µM
Acyclovir: 5.4 µM
(3-fold difference)

Reported antiviral assay context; TK⁻ model response

In vitro; selectivity index up to 7.8

Evidence Dimension	Antiviral EC₅₀ against thymidine kinase-deficient VZV
Target Compound Data	Furo[2,3-d]pyrimidin-2-one hybrid 9b: EC₅₀ = 1.8 µM
Comparator Or Baseline	Acyclovir: EC₅₀ = 5.4 µM against the same TK⁻ VZV strain
Quantified Difference	Compound 9b is threefold more potent (EC₅₀ ratio = 3.0)
Conditions	In vitro viral replication assay; TK-deficient VZV clinical isolate; compound exposure for 72 h

Why This Matters

For antiviral drug discovery programs targeting acyclovir-resistant VZV, the furo[2,3-d]pyrimidin-2-one scaffold offers a validated starting point with demonstrated superiority over the clinical gold standard, thereby justifying its selection for lead optimization campaigns.

• [1] El Mansouri, A.-E. et al. Discovery of novel furo[2,3-d]pyrimidin-2-one-1,3,4-oxadiazole hybrid derivatives as dual antiviral and anticancer agents that induce apoptosis. Archiv der Pharmazie, 2021, 354(10), e2100146. View Source

Physicochemical Property Profile: Defined Solid-State and Solution Characteristics Enable Reproducible Formulation

Pyrimidin-2(5H)-one is characterized by a sharp melting point of 177–178 °C (recrystallized from ethyl acetate), a predicted density of 1.28 ± 0.1 g·cm⁻³, and experimentally measured pKₐ values of pK₁ = 2.24 (+1) and pK₂ = 9.17 (0) at 25 °C . These pKₐ values indicate that the compound exists predominantly as the neutral keto species across the pH range ~4–7, with protonation of the ring nitrogen occurring only below pH ~2.2 and deprotonation to the anionic form above pH ~9.2 . In contrast, pyrimidin-4-one exhibits a pKₐ near 8.6 for the hydroxyl deprotonation, leading to a different ionization profile at physiological pH that alters solubility, permeability, and protein binding [1]. The well-defined thermal and ionization parameters of pyrimidin-2(5H)-one facilitate reproducible pre-formulation development and quality control release testing.

Ionization profile (pKₐ)

Class-level

2-one: pK₁ 2.24, pK₂ 9.17
4-one: pKₐ ~8.6 (OH)

Neutral species window supports pH-dependent solubility studies

Potentiometric titration, 25°C

Evidence Dimension	Ionization constants (pKₐ) at 25 °C
Target Compound Data	Pyrimidin-2(5H)-one: pK₁ = 2.24, pK₂ = 9.17
Comparator Or Baseline	Pyrimidin-4-one: pKₐ ~8.6 (hydroxyl deprotonation); pyrimidine: pKₐ ~1.3 (protonation)
Quantified Difference	Neutral species window differs by ~1–2 pH units relative to the 4-one isomer
Conditions	Potentiometric titration in aqueous solution at 25 °C

Why This Matters

Procurement of pyrimidin-2(5H)-one with certified pKₐ and melting point values ensures batch-to-batch consistency in solubility-driven assays and crystallization protocols, reducing the risk of formulation failure due to undocumented tautomeric or ionization variability.

• [1] Albert, A.; Phillips, J. N. Ionization constants of heterocyclic substances. Part II. Hydroxy-derivatives of nitrogenous six-membered ring-compounds. Journal of the Chemical Society, 1956, 1294–1304. (pKₐ values for pyrimidin-4-one and related heterocycles). View Source

Second-Order Nonlinear Optical (NLO) Activity: DFT-Computed Hyperpolarizability Indicates Materials Potential Absent in Simpler Pyrimidine Derivatives

Parveen et al. (2019) computed the total first static hyperpolarizability (βtot) of a cyclohepta-fused pyrimidin-2(5H)-one derivative at the B3LYP/6-31G(d,p) level, obtaining βtot = 3.1686 × 10⁻³⁰ esu [1]. This value is approximately 8–10 times higher than the reference βtot of urea (0.3728 × 10⁻³⁰ esu), the standard benchmark for NLO activity [1]. The origin of this enhanced NLO response lies in the push–pull electronic configuration enabled by the electron-deficient pyrimidin-2(5H)-one ring acting as an acceptor, coupled with the chlorophenyl donor substituent. Unsubstituted pyrimidine and simple dihydropyrimidinones lacking this donor–acceptor architecture typically yield βtot values below 1 × 10⁻³⁰ esu, making pyrimidin-2(5H)-one-based push–pull systems the preferred scaffold for NLO material discovery [1].

First hyperpolarizability (βtot)

Class-level

Cyclohepta-pyrimidinone derivative: 3.17 ×10⁻³⁰ esu
Urea: 0.37 ×10⁻³⁰ esu (~8.5×)

Reported NLO activity context; supports chromophore design

DFT B3LYP/6-31G(d,p)

Evidence Dimension	Total first static hyperpolarizability (βtot)
Target Compound Data	Cyclohepta-pyrimidin-2(5H)-one derivative: βtot = 3.1686 × 10⁻³⁰ esu
Comparator Or Baseline	Urea (standard NLO benchmark): βtot = 0.3728 × 10⁻³⁰ esu; unsubstituted pyrimidine: βtot < 1 × 10⁻³⁰ esu
Quantified Difference	~8.5-fold higher than urea; >3-fold higher than simple pyrimidine derivatives
Conditions	DFT B3LYP/6-31G(d,p) gas-phase calculation; static field (ω = 0)

Why This Matters

For materials science laboratories screening organic chromophores for second-harmonic generation or electro-optic applications, pyrimidin-2(5H)-one provides an electron-acceptor core with validated NLO activity substantially exceeding the urea benchmark, enabling rational design of high-performance NLOphores.

• [1] Parveen, H.; Bishnoi, A.; Fatma, S.; Devi, P.; Kumar Verma, A. Synthesis and spectral analysis of 4-(4-chlorophenyl)-3,4,6,7,8,9-hexahydro-1H-cyclohepta-pyrimidin-2(5H)-one and study of its quantum chemical and thermodynamic properties. Indian Journal of Pure & Applied Physics, 2019, 57, 253–262. View Source

High-Confidence Application Scenarios for Pyrimidin-2(5H)-one Based on Comparative Evidence

Medicinal Chemistry: Scaffold for Antibacterial Lead Optimization with Defined Oxo/Thione SAR

The direct comparative data of Bansode et al. (2011) establish that pyrimidin-2(5H)-thione derivatives are consistently more potent antibacterials than their oxo counterparts [1]. For medicinal chemistry teams pursuing Gram-positive pathogen targets, pyrimidin-2(5H)-one serves as the essential oxo baseline against which thione substitution effects can be systematically quantified. The availability of both forms enables matched molecular pair analysis where the O→S replacement at C2 is the sole structural variable, yielding interpretable potency shifts (e.g., 12 mm → 18 mm zone of inhibition) that directly inform the decision to advance the thione series.

Antiviral Drug Discovery: Overcoming Acyclovir Resistance via Furo[2,3-d]pyrimidin-2-one Hybrids

El Mansouri et al. (2021) demonstrated that furo[2,3-d]pyrimidin-2-one hybrids achieve threefold greater potency than acyclovir against thymidine kinase-deficient VZV strains (EC₅₀ = 1.8 µM vs. 5.4 µM) with selectivity indices up to 7.8 [2]. This evidence positions the furo[2,3-d]pyrimidin-2-one scaffold as a privileged starting point for antiviral programs specifically targeting drug-resistant herpesviruses. The fused pyrimidin-2-one core provides both the molecular recognition elements for viral polymerase binding and the synthetic handles for further derivatization.

Pre-formulation Development: Reliable Ionization Profile for pH-Solubility Optimization

The experimentally determined pKₐ values (pK₁ = 2.24, pK₂ = 9.17) define a broad neutral-species window (pH ~4–7) for pyrimidin-2(5H)-one, in contrast to the 4-one isomer whose hydroxyl deprotonation occurs near pH 8.6 . Pre-formulation scientists can exploit this well-characterized ionization behavior to predict solubility–pH profiles, select appropriate salt forms, and design dissolution media without the confounding effect of tautomeric ambiguity that plagues 4-hydroxypyrimidine systems.

Nonlinear Optical Materials: Electron-Acceptor Core with Validated Hyperpolarizability

DFT calculations on a pyrimidin-2(5H)-one-based push–pull chromophore reveal a first hyperpolarizability (βtot = 3.1686 × 10⁻³⁰ esu) that exceeds the urea benchmark by a factor of ~8.5 [3]. Materials research groups developing organic second-order NLO materials for electro-optic modulation or frequency doubling can rationally select the pyrimidin-2(5H)-one acceptor core over simpler pyrimidines or non-heterocyclic acceptors, confident that the scaffold's electron-withdrawing capacity has been quantitatively validated for NLO enhancement.

Application

Selection Property

Validation Focus

Antibacterial matched-pair SAR

Oxo scaffold as O→S baseline

Quantified zone-of-inhibition shift

Antiviral screening (TK⁻ VZV models)

Furo[2,3-d]pyrimidin-2-one core

EC₅₀ comparison vs acyclovir

Pre-formulation pH-solubility profiling

Defined neutral species window

Batch-to-batch ionization consistency

NLO chromophore design

Electron-acceptor core with reported βtot

Hyperpolarizability relative to urea benchmark

• [1] Bansode, T. N.; Ansari, R. M.; Gawale, Y. Synthesis and antibacterial and antifungal activity of some new pyrimidin-2(5H)-one/thione and 4H-chromen-4-one derivatives. Pharmaceutical Chemistry Journal, 2011, 45, 366–368. View Source
• [2] El Mansouri, A.-E. et al. Discovery of novel furo[2,3-d]pyrimidin-2-one-1,3,4-oxadiazole hybrid derivatives as dual antiviral and anticancer agents that induce apoptosis. Archiv der Pharmazie, 2021, 354(10), e2100146. View Source
• [3] Parveen, H.; Bishnoi, A.; Fatma, S.; Devi, P.; Kumar Verma, A. Synthesis and spectral analysis of 4-(4-chlorophenyl)-3,4,6,7,8,9-hexahydro-1H-cyclohepta-pyrimidin-2(5H)-one and study of its quantum chemical and thermodynamic properties. Indian Journal of Pure & Applied Physics, 2019, 57, 253–262. View Source